Cas no 1692145-27-9 ((3-(hydroxymethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone)

• Product Name: (3-(hydroxymethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone
• CAS No: 1692145-27-9
• MF: C₉H₁₆N₂O₂
• MW: 184.235542297363
• CID: 5580036
• Update Time: 2025-05-20

(3-(hydroxymethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• Methanone, [3-(hydroxymethyl)-1-azetidinyl]-2-pyrrolidinyl-
• (3-(hydroxymethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone

• Inchi： 1S/C9H16N2O2/c12-6-7-4-11(5-7)9(13)8-2-1-3-10-8/h7-8,10,12H,1-6H2
• InChI Key： QBPNMKWFWHZLHE-UHFFFAOYSA-N
• SMILES： C(N1CC(CO)C1)(C1CCCN1)=O

Experimental Properties

• Density: 1.206±0.06 g/cm3(Predicted)
• Boiling Point: 378.6±27.0 °C(Predicted)
• pka: 14.82±0.10(Predicted)

Additional information on (3-(hydroxymethyl)azetidin-1-yl)(pyrrolidin-2-yl)methanone

(3-(Hydroxymethyl)Azetidin-1-Yl)(Pyrrolidin-2-Yl)Methanone: A Comprehensive Overview

(3-(Hydroxymethyl)Azetidin-1-Yl)(Pyrrolidin-2-Yl)Methanone, also known by its CAS number 1692145-27-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines an azetidine ring and a pyrrolidine ring, connected through a methanone group. The presence of the hydroxymethyl group on the azetidine ring adds further complexity and potential functionality to the molecule.

The synthesis of (3-(Hydroxymethyl)Azetidin-1-Yl)(Pyrrolidin-2-Yl)Methanone involves a series of carefully designed reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure forms of this compound, which are invaluable for studying its stereochemical properties and biological activities.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Researchers have explored its use in constructing bioactive compounds with therapeutic potential. For instance, studies have shown that derivatives of this molecule exhibit potent inhibitory activity against certain enzymes implicated in neurodegenerative diseases. These findings underscore its importance in drug discovery efforts.

In addition to its role in medicinal chemistry, (3-(Hydroxymethyl)Azetidin-1-Yl)(Pyrrolidin-2-Yl)Methanone has also been investigated for its properties in materials science. Its rigid structure and functional groups make it a candidate for use in polymer synthesis and as a component in advanced materials with tailored properties.

Recent studies have delved into the mechanistic aspects of this compound's reactivity. For example, investigations into its participation in cycloaddition reactions have provided insights into its electronic properties and reactivity patterns. These studies not only enhance our understanding of the compound's behavior but also open new avenues for its application in chemical synthesis.

The physical properties of CAS No. 1692145-27-9 are well-documented, including its melting point, solubility, and spectral data. These characteristics are essential for its characterization and quality control during synthesis and purification processes.

In conclusion, (3-(Hydroxymethyl)Azetidin-1-Yl)(Pyrrolidin-2-Yl)Methanone stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines. Its continued exploration will undoubtedly yield further insights into its potential uses and contribute to advancements in both academic research and industrial applications.